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Compound of Interest

Compound Name: 5-Fluoronicotinonitrile

Cat. No.: B1322411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for sourcing 5-
Fluoronicotinonitrile with a minimum purity of 98%. The information presented herein is

intended to assist researchers, scientists, and professionals in drug development in making

informed procurement decisions. This guide includes a comparative analysis of known

suppliers, technical specifications, and a logical workflow for supplier selection.

Introduction to 5-Fluoronicotinonitrile
5-Fluoronicotinonitrile, with CAS number 696-42-4, is a fluorinated pyridine derivative of

significant interest in medicinal chemistry and materials science. Its structural features make it

a valuable building block in the synthesis of various pharmaceutical intermediates and

functional molecules. The presence of the fluorine atom can significantly modulate the

physicochemical and biological properties of the target compounds, such as metabolic stability,

binding affinity, and bioavailability. Ensuring a high purity of at least 98% is critical for the

reliability and reproducibility of experimental results and the quality of downstream products.

Commercial Suppliers and Product Specifications
A survey of the chemical supplier market has identified several potential sources for 5-
Fluoronicotinonitrile at the required purity level. The following tables summarize the available

quantitative data to facilitate a comparative analysis. Please note that pricing and availability

are subject to change and should be verified directly with the suppliers.
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Table 1: Supplier Information and Purity

Supplier Stated Purity CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Oakwood

Chemical
99% 696-42-4 C₆H₃FN₂ 122.10

Shanghai Ruji

Biotechnology

Development

Co., Ltd.

98% 696-42-4 C₆H₃FN₂ 122.1

BLD Pharm

Not explicitly

stated, requires

inquiry

696-42-4 C₆H₃FN₂ 122.10

Apollo Scientific 98% 696-42-4 C₆H₃FN₂ 122.10

Alchem

Pharmtech
98% 696-42-4 C₆H₃FN₂ 122.10

Table 2: Pricing and Availability
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Supplier Quantity Price (USD)
Stock Status / Lead
Time

Oakwood Chemical 1 g $33.00 Out of Stock - Inquire

5 g $98.00 Out of Stock - Inquire

25 g $295.00 Out of Stock - Inquire

100 g $917.00 Out of Stock - Inquire

Shanghai Ruji

Biotechnology

Development Co., Ltd.

- Inquire Inquire

BLD Pharm - Inquire
Temporarily out of

stock

Apollo Scientific 1 g £49.00
1 pack in US stock, 2-

3 weeks lead time

5 g £140.00
Out of Stock, 2-3

weeks lead time

25 g £587.00 Out of Stock

Alchem Pharmtech 1 g Inquire
Available to ship on

2025-02-28

5 g Inquire
Available to ship on

2025-02-28

25 g Inquire
Available to ship on

2025-02-28

100 g Inquire
Available to ship on

2025-02-28

Technical Data and Quality Assurance
Obtaining a Certificate of Analysis (CoA) from the supplier is crucial to verify the purity and

identity of the compound. A typical CoA for a high-purity chemical like 5-Fluoronicotinonitrile
would include the following information:
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Table 3: Representative Certificate of Analysis Data

Parameter Specification

Appearance White to off-white solid/powder

Purity (by GC or HPLC) ≥ 98.0%

Identity (by ¹H NMR, ¹³C NMR, MS) Conforms to structure

Melting Point To be reported

Water Content (by Karl Fischer) ≤ 0.5%

Residual Solvents To be reported

Experimental Protocols
While specific experimental protocols for the use of 5-Fluoronicotinonitrile are highly

application-dependent and proprietary to the end-user, general guidelines for handling and

storage are provided by suppliers.

Handling and Storage:

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid

inhalation of dust and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place. Some suppliers recommend

storage at 2-8°C under an inert atmosphere. Keep away from incompatible materials such as

strong oxidizing agents.

Supplier Selection Workflow
The process of selecting a suitable chemical supplier involves multiple steps beyond simply

comparing prices. The following diagram illustrates a logical workflow for researchers to follow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1322411?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Need for
5-Fluoronicotinonitrile (≥98%)

Identify Potential Suppliers
(e.g., Oakwood, Apollo, Alchem)

Request Information:
- Quotation (Price, Quantities)

- Availability (Stock, Lead Time)
- Certificate of Analysis (CoA)

Evaluate Purity and Specifications
(Does CoA meet ≥98% requirement?)

Evaluate Availability
(Is the lead time acceptable?)

Yes

Reject Supplier
(Does not meet purity)

No

Evaluate Cost-Effectiveness
(Price per gram, shipping costs)

Yes

Reject or Re-evaluate
(Unacceptable lead time)

No

Select Optimal Supplier

Optimal Choice

Place Purchase Order

End: Receive and
Verify Material

Click to download full resolution via product page
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Caption: A workflow diagram for the selection of a commercial supplier for a high-purity

chemical reagent.

Conclusion
The procurement of high-purity 5-Fluoronicotinonitrile requires careful consideration of

multiple factors, including supplier reputation, documented purity, availability, and cost. While

several suppliers offer this compound at the required 98% purity, stock status and pricing vary

significantly. Researchers and drug development professionals are advised to follow a

structured supplier selection process, including the critical step of obtaining and verifying a

Certificate of Analysis, to ensure the quality and timely availability of this important chemical

building block for their research and development activities.

To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing of 5-
Fluoronicotinonitrile (98% Purity)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322411#commercial-suppliers-of-5-
fluoronicotinonitrile-98-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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